Cas no 119736-21-9 (4-Pyridinecarboxylicacid, 2-bromo-, 1-oxide)

• Product Name: 4-Pyridinecarboxylicacid, 2-bromo-, 1-oxide
• CAS No: 119736-21-9
• MF: C₆H₄BrNO₃
• MW: 218.004860877991
• CID: 133116
• PubChem ID: 57347027
• Update Time: 2025-04-19

4-Pyridinecarboxylicacid, 2-bromo-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-bromo-, 1-oxide
• 2-bromo-1-oxidopyridin-1-ium-4-carboxylic acid
• 2-BROMO-4-PYRIDINECARBOXYLIC ACID-1-OXIDE
• 2-Bromisonicotins?ure-1-oxid
• Acide 2-bromoisonicotinique-1-oxyde
• 119736-21-9
• 2-Bromo-1-oxo-1lambda~5~-pyridine-4-carboxylic acid
• J-400257
• DTXSID90721333

• Inchi： 1S/C6H4BrNO3/c7-5-3-4(6(9)10)1-2-8(5)11/h1-3H,(H,9,10)
• InChI Key： CAPHJNXRVXJXDM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C[N+]=1[O-]

Computed Properties

• Exact Mass: 216.93742
• Monoisotopic Mass: 216.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.88
• Boiling Point: 507.1°Cat760mmHg
• Flash Point: 260.5°C
• Refractive Index: 1.64
• PSA: 64.24